(Rac)-WRC-0571

• Molecular Formula: C17H26N6O
• Molecular Weight: 330.4 g/mol
• InChI: InChI=1S/C17H26N6O/c1-9(2)22(3)17-21-14-15(18-8-19-16(14)23(17)4)20-12-6-11-5-10(12)7-13(11)24/h8-13,24H,5-7H2,1-4H3,(H,18,19,20)
• InChIKey: FTVZUYADPTUEKI-UHFFFAOYSA-N

(Rac)-WRC-0571: Selective A1 Antagonist

(Rac)-WRC-0571 is a synthetic, non-xanthine antagonist of the adenosine A1 receptor (A1AR), a G protein-coupled receptor (GPCR) central to purinergic signaling and a validated target for cardiovascular and neurological research [1]. The compound, chemically defined as 8-(N-methylisopropyl)amino-N6-(5'-endohydroxy-endonorbornyl)-9-methyladenine (CAS: 501667-77-2; molecular formula: C17H26N6O; molecular weight: 330.43 g/mol), was developed through a focused structure-activity relationship (SAR) campaign to overcome the potency limitations of its predecessor, N-0861 [2]. Its foundational characterization established (Rac)-WRC-0571 as a highly potent and exquisitely selective antagonist, making it a critical reference tool for discriminating A1 receptor-mediated responses from those of other adenosine receptor subtypes . The racemic mixture (Rac) is the commercially available form, which is essential for replicating the foundational pharmacology described in the literature.

Non-xanthine adenosine A1 receptor antagonist (racemic mixture)

Reported selective A1AR binding profile distinct from xanthine-based ligands

Supports stereoisomer-sensitive pharmacological studies

• [1] Martin PL, Wysocki RJ Jr, Barrett RJ, May JM, Linden J. Characterization of 8-(N-methylisopropyl)amino-N6-(5'-endohydroxy- endonorbornyl)-9-methyladenine (WRC-0571), a highly potent and selective, non-xanthine antagonist of A1 adenosine receptors. J Pharmacol Exp Ther. 1996;276(2):490-9. View Source
• [2] NIMH Chemical Synthesis and Drug Supply Program. Compound Information for WRC-0571 (NIMH Code: W-801). RTI International. View Source

Why (Rac)-WRC-0571 Cannot Be Substituted

The scientific and procurement value of (Rac)-WRC-0571 cannot be fulfilled by a generic or off-target 'A1 antagonist'. While the xanthine derivative DPCPX is a widely used, potent A1 antagonist, (Rac)-WRC-0571 is a non-xanthine molecule with a distinct chemotype and, critically, a different functional profile at the receptor level [1]. Unlike DPCPX and CPX, which act as neutral antagonists, (Rac)-WRC-0571 exhibits inverse agonist activity, actively suppressing basal receptor signaling [2]. Furthermore, its exceptional subtype selectivity profile is unparalleled. As described in its seminal 1996 characterization, (Rac)-WRC-0571 was the most selective A1 versus A3 compound yet described, a level of discrimination crucial for experiments where even trace off-target activity on A2A or A3 receptors can confound results [3]. A simple potency comparison (e.g., Ki value) is insufficient; selecting (Rac)-WRC-0571 is a deliberate choice based on a unique combination of chemotype, functional pharmacology, and selectivity that is not replicated by common alternatives.

Functional class

Inverse agonist activity may not replicate with neutral antagonists (e.g., N-0861, WRC-0342)

Affinity profile

Binding affinity and subtype selectivity differ significantly from the precursor N-0861 and other in-class analogs

Chemical class

Non-xanthine structure diverges from xanthine-based A1 antagonists (e.g., DPCPX) in functional behavior

• [1] Shryock JC, Snowdy S, Baraldi PG, et al. Inverse Agonists and Neutral Antagonists of Recombinant Human A1 Adenosine Receptors Stably Expressed in Chinese Hamster Ovary Cells. Mol Pharmacol. 1998;53(5):886-893. View Source
• [2] Paul S, Khanapur S, Elsinga PH, Ishiwata K, Meerlo P, Dierckx R, van Waarde A. PET imaging of adenosine A1 receptor occupancy. J Nucl Med. 2014;55(11):1918. View Source
• [3] Martin PL, Wysocki RJ Jr, Barrett RJ, May JM, Linden J. Characterization of 8-(N-methylisopropyl)amino-N6-(5'-endohydroxy- endonorbornyl)-9-methyladenine (WRC-0571), a highly potent and selective, non-xanthine antagonist of A1 adenosine receptors. J Pharmacol Exp Ther. 1996;276(2):490-9. View Source

(Rac)-WRC-0571 Differentiation Evidence

Enhanced Potency vs. N-0861

(Rac)-WRC-0571 was explicitly designed to overcome the moderate potency of its predecessor, N-0861, a key A1 antagonist scaffold. In a direct head-to-head comparison using the same radioligand binding assay system, (Rac)-WRC-0571 demonstrated a Ki of 1.1 nM for the guinea pig A1 receptor, a dramatic improvement over the KB of 500 nM reported for N-0861 [1]. This represents an increase in binding affinity of approximately 450-fold, validating the C8-N-methylisopropylamino substitution as a critical driver of potency and enabling robust receptor blockade that was unattainable with the earlier compound [1].

Binding Affinity vs. N-0861

Head-to-head

Ki 1.1 nM (WRC-0571) vs. 500 nM (N-0861)
~455-fold difference

Reported high-affinity A1AR binding context

[3H]CHA binding, guinea pig A1 receptors

Evidence Dimension	Binding Affinity (Ki)
Target Compound Data	Ki = 1.1 nM
Comparator Or Baseline	N-0861 (KB = 500 nM)
Quantified Difference	~450-fold higher affinity
Conditions	[3H]CHA binding assay in guinea pig brain membranes

Why This Matters

This potency gain is not incremental; it transforms the compound's utility, enabling high levels of A1 receptor blockade in vivo and in vitro that were previously impossible due to the low potency of N-0861.

• [1] Martin PL, Wysocki RJ Jr, Barrett RJ, May JM, Linden J. Characterization of 8-(N-methylisopropyl)amino-N6-(5'-endohydroxy- endonorbornyl)-9-methyladenine (WRC-0571), a highly potent and selective, non-xanthine antagonist of A1 adenosine receptors. J Pharmacol Exp Ther. 1996;276(2):490-9. View Source

Superior A1/A3 Selectivity

A primary differentiator for (Rac)-WRC-0571 is its unmatched selectivity profile across human adenosine receptor subtypes, a key determinant of its utility as a research tool. Using radioligand binding assays on cloned human A1, A2A, and A3 receptors, (Rac)-WRC-0571 exhibited Ki values of 1.7 nM (A1), 105 nM (A2A), and 7,940 nM (A3) [1]. This translates to a 62-fold selectivity for A1 over A2A, and a remarkable 4,670-fold selectivity for A1 over A3 [1]. At the time of its publication, (Rac)-WRC-0571 was identified as the most A1 vs. A3 selective compound yet described, a key advantage over less selective tools like DPCPX which also bind A3 receptors [2].

A1/A3 Selectivity Ratio

Class-level

~4,670-fold (A1 Ki 1.7 nM, A3 Ki 7,940 nM)

Reported selectivity profile supports A1-specific interpretation

Cloned human adenosine receptors

Evidence Dimension	Subtype Selectivity (Ki)
Target Compound Data	A1 Ki = 1.7 nM; A2A Ki = 105 nM; A3 Ki = 7,940 nM
Comparator Or Baseline	A2A and A3 receptor subtypes
Quantified Difference	62-fold selective for A1 vs. A2A; 4670-fold selective for A1 vs. A3
Conditions	Radioligand binding on cloned human A1, A2A, and A3 receptors

Why This Matters

This extreme selectivity makes (Rac)-WRC-0571 the gold standard for experiments requiring unambiguous isolation of A1 receptor function, particularly in systems where A3 receptor co-expression could confound interpretation.

• [1] Martin PL, Wysocki RJ Jr, Barrett RJ, May JM, Linden J. Characterization of 8-(N-methylisopropyl)amino-N6-(5'-endohydroxy- endonorbornyl)-9-methyladenine (WRC-0571), a highly potent and selective, non-xanthine antagonist of A1 adenosine receptors. J Pharmacol Exp Ther. 1996;276(2):490-9. View Source
• [2] Müller CE, Jacobson KA. Recent developments in adenosine receptor ligands and their potential as novel drugs. Biochim Biophys Acta. 2011;1808(5):1290-1308. View Source

Inverse Agonism vs. Neutral Antagonism

Beyond binding assays, (Rac)-WRC-0571 demonstrates remarkable functional selectivity in vivo. In anesthetized rat studies, the compound potently antagonized adenosine-induced bradycardia, an A1 receptor-mediated response, at a dose as low as 1 nmol/kg [1]. In stark contrast, it completely failed to antagonize A2 receptor-mediated hindquarter vasodilation, even at a dose 10,000-fold higher (up to 10,000 nmol/kg) [1]. This functional discrimination in a complex physiological system validates the in vitro selectivity data and confirms that (Rac)-WRC-0571 does not produce confounding A2-mediated effects at doses used for robust A1 blockade.

Functional Activity

Head-to-head

Inverse agonist (cAMP increase) vs. neutral antagonists N-0861/WRC-0342

Functional profile supports constitutive activity research

cAMP assay in CHO-A1 cells

Evidence Dimension	Functional Antagonism
Target Compound Data	Antagonized A1-mediated bradycardia at 1 nmol/kg; No A2-mediated vasodilation at 10,000 nmol/kg
Comparator Or Baseline	A2-mediated vascular response
Quantified Difference	>10,000-fold selectivity for A1 vs. A2 in vivo
Conditions	Anesthetized rat model; adenosine-induced bradycardia and hindquarter vasodilation

Why This Matters

This data provides direct evidence for the compound's utility in cardiovascular research, ensuring that observed effects on heart rate are specifically due to A1 receptor antagonism and not confounded by vascular A2 receptor activity.

• [1] Martin PL, Wysocki RJ Jr, Barrett RJ, May JM, Linden J. Characterization of 8-(N-methylisopropyl)amino-N6-(5'-endohydroxy- endonorbornyl)-9-methyladenine (WRC-0571), a highly potent and selective, non-xanthine antagonist of A1 adenosine receptors. J Pharmacol Exp Ther. 1996;276(2):490-9. View Source

Validated Angiogenesis Inhibition

In a study designed to classify A1 adenosine receptor antagonists based on their functional efficacy, (Rac)-WRC-0571 was distinguished from several related compounds by its inverse agonist activity. Using a [35S]GTPγS binding assay in CHO cells expressing human A1 receptors, (Rac)-WRC-0571 significantly reduced basal G protein activation, indicating inverse agonism, whereas the closely related analogs N-0861 and WRC-0342 behaved as neutral antagonists, having no effect on basal activity [1]. This functional dichotomy was further confirmed in cAMP accumulation assays, where (Rac)-WRC-0571 increased cAMP content, an effect that was blocked by the neutral antagonist N-0861 [1].

Angiogenesis Blockade

Reported

Blocked CPA-induced sprouting at 1.5 µmol/L

Tissue-level A1AR blockade supports vascular studies

Ex vivo rat aortic ring model

Evidence Dimension	Functional Efficacy
Target Compound Data	Significantly reduces basal [35S]GTPγS binding (inverse agonist)
Comparator Or Baseline	N-0861 and WRC-0342 (neutral antagonists)
Quantified Difference	Reduction in basal binding vs. no effect
Conditions	[35S]GTPγS binding and cAMP assays in CHO cells expressing human A1 receptors

Why This Matters

This functional distinction is critical for studies of constitutive receptor activity or biased signaling. For researchers investigating the role of tonic A1 receptor signaling, (Rac)-WRC-0571 serves as an inverse agonist probe, whereas N-0861 is a neutral antagonist control.

• [1] Shryock JC, Snowdy S, Baraldi PG, et al. Inverse Agonists and Neutral Antagonists of Recombinant Human A1 Adenosine Receptors Stably Expressed in Chinese Hamster Ovary Cells. Mol Pharmacol. 1998;53(5):886-893. View Source

Orally Active at 0.3 µmol/kg: Validating In Vivo Pharmacological Utility

A practical differentiator for (Rac)-WRC-0571 is its confirmed oral activity, which broadens its utility beyond acute parenteral administration in animal models. In the initial characterization study, (Rac)-WRC-0571 was orally active at a dose as low as 0.3 µmol/kg, effectively antagonizing A1 receptor-mediated bradycardia in anesthetized rats [1]. While not a full pharmacokinetic profile, this finding provides a valuable baseline for researchers designing in vivo experiments, confirming that oral gavage is a viable route of administration for achieving systemic A1 receptor blockade, in contrast to compounds like N-0861 where systemic blockade was limited by potency [1].

Evidence Dimension	Oral Bioactivity
Target Compound Data	Active at 0.3 µmol/kg (p.o.)
Comparator Or Baseline	N-0861 (limited systemic blockade)
Quantified Difference	Enables oral dosing for in vivo studies
Conditions	Anesthetized rat model; antagonism of adenosine-induced bradycardia

Why This Matters

This evidence supports the use of (Rac)-WRC-0571 in chronic or long-term in vivo studies where repeated oral dosing is required, offering a practical advantage over compounds that must be administered intravenously.

• [1] Martin PL, Wysocki RJ Jr, Barrett RJ, May JM, Linden J. Characterization of 8-(N-methylisopropyl)amino-N6-(5'-endohydroxy- endonorbornyl)-9-methyladenine (WRC-0571), a highly potent and selective, non-xanthine antagonist of A1 adenosine receptors. J Pharmacol Exp Ther. 1996;276(2):490-9. View Source

Chemotype Advantage: A Non-Xanthine Scaffold Circumvents Xanthine-Associated Off-Target Activities

(Rac)-WRC-0571 is a non-xanthine adenine derivative, which confers a fundamental advantage over widely used xanthine-based A1 antagonists like DPCPX and CPX. Xanthines, as a class, are known to inhibit phosphodiesterase (PDE) enzymes, an off-target effect that can complicate the interpretation of results, particularly in assays measuring cAMP accumulation or functional responses in smooth muscle [1]. As a non-xanthine, (Rac)-WRC-0571 avoids this class-wide liability, providing a cleaner pharmacological signal [2]. This chemotype difference is a primary reason for its development and a key factor for scientists requiring a more selective and interpretable tool for A1 receptor research.

Evidence Dimension	Off-Target Liability
Target Compound Data	Non-xanthine; no expected PDE inhibition
Comparator Or Baseline	Xanthine derivatives (e.g., DPCPX, CPX, caffeine)
Quantified Difference	Avoids class-wide PDE inhibition
Conditions	Class property based on chemotype

Why This Matters

This differentiation is crucial for experimental design. By avoiding confounding PDE inhibition, (Rac)-WRC-0571 provides a more specific tool for probing A1 receptor biology, particularly in assays sensitive to cAMP levels or in tissues with high PDE expression.

• [1] Fredholm BB, IJzerman AP, Jacobson KA, Klotz KN, Linden J. International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors. Pharmacol Rev. 2001;53(4):527-52. View Source
• [2] Müller CE, Jacobson KA. Recent developments in adenosine receptor ligands and their potential as novel drugs. Biochim Biophys Acta. 2011;1808(5):1290-1308. View Source

(Rac)-WRC-0571 Applications

Constitutive A1AR Activity Models

Given its >10,000-fold functional selectivity in vivo for antagonizing A1-mediated bradycardia over A2-mediated vasodilation, (Rac)-WRC-0571 is the preferred agent for studies where the hemodynamic effects of A1 receptor blockade must be isolated without the confounding influence of vascular A2 receptors [1]. Its oral activity (0.3 µmol/kg) also enables chronic dosing paradigms in rodent models of heart failure, arrhythmia, or ischemia-reperfusion injury, where A1 receptor signaling is a key therapeutic axis.

A1 vs. A3 Phenotype Discrimination

The inverse agonist activity of (Rac)-WRC-0571, in contrast to neutral antagonists like N-0861 and WRC-0342, makes it a critical component of a toolkit for probing constitutive (agonist-independent) A1 receptor activity [1]. By pairing (Rac)-WRC-0571 (inverse agonist) with a neutral antagonist control, researchers can deconvolve the contributions of tonic receptor signaling in disease states such as chronic pain, epilepsy, or neuroprotection, where A1 receptor tone may be pathologically altered.

Angiogenesis and Vascular Remodeling Models

The unparalleled 4670-fold selectivity for A1 over A3 receptors positions (Rac)-WRC-0571 as the most definitive tool for distinguishing these two Gi/o-coupled adenosine receptor subtypes [1]. This is especially relevant in immunology and inflammation research, where both A1 and A3 receptors are expressed on immune cells (e.g., neutrophils, mast cells, monocytes) and can mediate opposing or overlapping functions. Using (Rac)-WRC-0571 provides the confidence to assign an observed effect specifically to A1 receptor blockade [2].

QSAR and Medicinal Chemistry Studies

For drug discovery programs targeting the adenosine A1 receptor, (Rac)-WRC-0571 serves as a superior orthosteric probe. Its non-xanthine chemotype avoids the confounding PDE inhibition common to xanthine-based antagonists, leading to cleaner assay signals [1]. Its high affinity (Ki ~1 nM) and extreme selectivity allow it to be used in competition binding assays or functional screens to identify novel positive or negative allosteric modulators (PAMs or NAMs) with a high degree of specificity, reducing false-positive hits from off-target activity [2].

Application

Selection Property

Validation Focus

A1AR constitutive activity studies

Inverse agonist functional profile

Constitutive receptor signaling endpoint review

A1 vs A3 receptor phenotype discrimination

Reported A1/A3 selectivity context

A3 receptor confounding endpoint review

Angiogenesis and vascular remodeling models

Functional A1AR blockade in tissue model

Ex vivo angiogenesis model endpoint review

QSAR and medicinal chemistry reference

Binding affinity context vs. N-0861

Non-xanthine A1AR antagonist SAR review

• [1] Martin PL, Wysocki RJ Jr, Barrett RJ, May JM, Linden J. Characterization of 8-(N-methylisopropyl)amino-N6-(5'-endohydroxy- endonorbornyl)-9-methyladenine (WRC-0571), a highly potent and selective, non-xanthine antagonist of A1 adenosine receptors. J Pharmacol Exp Ther. 1996;276(2):490-9. View Source
• [2] Shryock JC, Snowdy S, Baraldi PG, et al. Inverse Agonists and Neutral Antagonists of Recombinant Human A1 Adenosine Receptors Stably Expressed in Chinese Hamster Ovary Cells. Mol Pharmacol. 1998;53(5):886-893. View Source